2-(4-ethylphenyl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-imidazole

• IUPAC Name: 2-(4-ethylphenyl)-1-(3-imidazol-1-ylpropyl)imidazole
• InChI: InChI=1S/C17H20N4/c1-2-15-4-6-16(7-5-15)17-19-9-13-21(17)11-3-10-20-12-8-18-14-20/h4-9,12-14H,2-3,10-11H2,1H3
• InChI Key: XGCKWVXAKCIWAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC=CN2CCCN3C=CN=C3
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol

Description

2-(4-ethylphenyl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-imidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EIIM, and it belongs to the class of imidazole-based compounds. EIIM has been studied for its ability to modulate the activity of certain enzymes and receptors in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of EIIM is not fully understood, but it is thought to involve the modulation of certain enzymes and receptors in the body. EIIM has been shown to bind to the histamine H3 receptor, which is involved in the regulation of neurotransmitter release. By modulating the activity of this receptor, EIIM may be able to alter the levels of certain neurotransmitters in the brain, leading to therapeutic effects.
Biochemical and Physiological Effects
EIIM has been shown to have a range of biochemical and physiological effects in the body. It has been shown to have anti-inflammatory effects, possibly through its modulation of the histamine H3 receptor. EIIM has also been shown to have neuroprotective effects, potentially through its ability to inhibit the activity of the monoamine oxidase enzyme.

Advantages and Limitations for Lab Experiments

EIIM has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also highly selective in its binding to certain receptors and enzymes, making it a useful tool for studying their function. However, EIIM also has some limitations for lab experiments. Its complex synthesis process makes it expensive to produce, and its effects on the body are not fully understood, making it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on EIIM. One area of interest is the development of new drugs based on the structure of EIIM. By modifying the structure of EIIM, it may be possible to create new compounds with improved therapeutic properties. Another area of interest is the study of the molecular mechanisms underlying the effects of EIIM on the body. By understanding these mechanisms, researchers may be able to develop more targeted therapies for various diseases. Finally, the use of EIIM as a tool for studying the function of certain enzymes and receptors in the body may lead to new insights into their role in health and disease.

Synthesis Methods

The synthesis of EIIM involves the reaction of 4-ethylbenzaldehyde with 1H-imidazole-1-ethanamine in the presence of a catalyst. The resulting product is then subjected to further reactions to yield the final compound. The synthesis of EIIM is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

EIIM has been studied extensively for its potential therapeutic applications. It has been shown to have a modulatory effect on the activity of certain enzymes and receptors in the body, including the histamine H3 receptor and the monoamine oxidase enzyme. This makes EIIM a promising candidate for the development of new drugs for the treatment of various diseases, including neurological disorders, inflammation, and cancer.